![molecular formula C6H5BrN2O2S B3151980 Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide CAS No. 725234-39-9](/img/structure/B3151980.png)
Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide
Overview
Description
Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide is a chemical compound with the molecular formula C6H4N2O2S.BrH . It has a molecular weight of 249.09 . The compound is stored at room temperature and is available in solid form .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringBr.OC(=O)c1cn2ccsc2n1
. The InChI code for this compound is 1S/C6H4N2O2S.BrH/c9-5(10)4-3-8-1-2-11-6(8)7-4;/h1-3H,(H,9,10);1H
.
Scientific Research Applications
Synthesis and Characterization
Imidazo[2,1-b]thiazole derivatives have been synthesized and characterized for their structural and spectral properties. For instance, new functionalized imidazo[2,1-b]thiazoles have been prepared, showcasing diverse chemical reactivity and potential for further modification (Peterlin-Mašič et al., 2000). Similarly, imidazo[1,2-a]pyrimidin-2-yl-acetic acid and related analogs with imidazo[2,1-b]thiazole rings were synthesized and their crystal structures and spectral characterizations provided insights into their molecular interactions (Dylong et al., 2016).
Antimicrobial and Antitumor Activities
Some studies have focused on the antimicrobial and antitumor properties of imidazo[2,1-b]thiazole derivatives. A series of 4-alkyl/aryl-2,4-dihydro-5-((6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl)methyl)-3H-1,2,4-triazole-3-thiones showed promising antimicrobial activities, including against Mycobacterium tuberculosis (Güzeldemirci & Küçükbasmacı, 2010). Another study reported on the synthesis of guanylhydrazones from imidazo[2,1-b]thiazoles with potential antitumor effects, indicating their ability to suppress the growth of various cancer cell lines (Andreani et al., 2005).
Sensing and Detection Applications
Imidazo[2,1-b]thiazole derivatives have also been explored for their sensing capabilities , particularly in detecting metal ions. A novel sensor based on imidazo[2,1-b]thiazole-6-carboxylic acid demonstrated efficient "turn-on" fluorescence behavior for recognizing In3+ and Zn2+ ions, showcasing potential applications in environmental monitoring and analytical chemistry (Xu et al., 2020).
Pharmaceutical Applications
Beyond the antimicrobial and antitumor activities, imidazo[2,1-b]thiazole derivatives have been examined for their pharmacological potential , including as enzymatic inhibitors . For example, novel imidazo[2,1-b][1,3,4]thiadiazoles were evaluated as acetylcholinesterase and carbonic anhydrase inhibitors , offering insights into their therapeutic applications and mechanism of action (Askin et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to target protein kinases such as vascular endothelial growth factor (vegf), platelet-derived growth factor (pdgf) receptor families, and serine/threonine kinase raf .
Mode of Action
It’s known that the compound interacts with its targets, leading to changes in cellular processes . For instance, similar compounds have been found to covalently bind to DNA, inducing cellular apoptosis .
Biochemical Pathways
Related compounds have been found to affect pathways involving protein kinases .
Pharmacokinetics
Similar compounds have been found to have pharmacokinetic profiles compatible with once-daily dosing .
Result of Action
Similar compounds have shown promising inhibitory activity over most cancer cell lines .
Action Environment
It’s known that environmental factors can significantly impact the action of similar compounds .
Properties
IUPAC Name |
imidazo[2,1-b][1,3]thiazole-6-carboxylic acid;hydrobromide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O2S.BrH/c9-5(10)4-3-8-1-2-11-6(8)7-4;/h1-3H,(H,9,10);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAVYQOPXHWEAFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC(=CN21)C(=O)O.Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
725234-39-9 | |
Record name | Imidazo[2,1-b]thiazole-6-carboxylic acid, hydrobromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=725234-39-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.